5-methyl-1-((5-phenyl-2H-tetrazol-2-yl)methyl)-1H-tetrazole

• IUPAC Name: 2-[(5-methyltetrazol-1-yl)methyl]-5-phenyltetrazole
• InChI: InChI=1S/C10H10N8/c1-8-11-14-16-17(8)7-18-13-10(12-15-18)9-5-3-2-4-6-9/h2-6H,7H2,1H3
• InChI Key: SUIHKSOHPWNWGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=NN1CN2N=C(N=N2)C3=CC=CC=C3
• Molecular Formula: C10H10N8
• Molecular Weight: 242.24 g/mol

Description

5-methyl-1-((5-phenyl-2H-tetrazol-2-yl)methyl)-1H-tetrazole, also known as MPTT, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-methyl-1-((5-phenyl-2H-tetrazol-2-yl)methyl)-1H-tetrazole is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. For example, 5-methyl-1-((5-phenyl-2H-tetrazol-2-yl)methyl)-1H-tetrazole has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. 5-methyl-1-((5-phenyl-2H-tetrazol-2-yl)methyl)-1H-tetrazole has also been shown to bind to the benzodiazepine site of the GABA(A) receptor, which is involved in the regulation of anxiety and sleep.
Biochemical and Physiological Effects:
5-methyl-1-((5-phenyl-2H-tetrazol-2-yl)methyl)-1H-tetrazole has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that 5-methyl-1-((5-phenyl-2H-tetrazol-2-yl)methyl)-1H-tetrazole can induce apoptosis (programmed cell death) in cancer cells, inhibit the production of inflammatory mediators, and modulate the activity of certain neurotransmitters. In vivo studies have shown that 5-methyl-1-((5-phenyl-2H-tetrazol-2-yl)methyl)-1H-tetrazole can reduce pain and inflammation in animal models of arthritis and neuropathic pain.

Advantages and Limitations for Lab Experiments

5-methyl-1-((5-phenyl-2H-tetrazol-2-yl)methyl)-1H-tetrazole has several advantages for lab experiments, including its high purity, stability, and low toxicity. However, 5-methyl-1-((5-phenyl-2H-tetrazol-2-yl)methyl)-1H-tetrazole is also relatively expensive and can be difficult to synthesize in large quantities. Additionally, 5-methyl-1-((5-phenyl-2H-tetrazol-2-yl)methyl)-1H-tetrazole has limited solubility in water, which can make it challenging to administer in certain experimental settings.

Future Directions

There are several future directions for research on 5-methyl-1-((5-phenyl-2H-tetrazol-2-yl)methyl)-1H-tetrazole. One area of interest is the development of novel materials based on 5-methyl-1-((5-phenyl-2H-tetrazol-2-yl)methyl)-1H-tetrazole, which could have applications in fields such as electronics and energy storage. Another area of interest is the investigation of 5-methyl-1-((5-phenyl-2H-tetrazol-2-yl)methyl)-1H-tetrazole's potential as a therapeutic agent for various diseases, including cancer, inflammatory disorders, and neurological disorders. Finally, further studies are needed to elucidate the mechanism of action of 5-methyl-1-((5-phenyl-2H-tetrazol-2-yl)methyl)-1H-tetrazole and to optimize its synthesis and formulation for various applications.

Synthesis Methods

5-methyl-1-((5-phenyl-2H-tetrazol-2-yl)methyl)-1H-tetrazole can be synthesized through a multistep process that involves the reaction of 2-phenyl-2H-tetrazole with formaldehyde and methylamine, followed by the addition of sodium cyanide and hydrochloric acid. The resulting product is then treated with sodium methoxide to yield 5-methyl-1-((5-phenyl-2H-tetrazol-2-yl)methyl)-1H-tetrazole.

Scientific Research Applications

5-methyl-1-((5-phenyl-2H-tetrazol-2-yl)methyl)-1H-tetrazole has been studied for its potential applications in various fields, including medicine, material science, and environmental science. In medicine, 5-methyl-1-((5-phenyl-2H-tetrazol-2-yl)methyl)-1H-tetrazole has been shown to exhibit antitumor, anti-inflammatory, and analgesic effects. In material science, 5-methyl-1-((5-phenyl-2H-tetrazol-2-yl)methyl)-1H-tetrazole has been used as a building block for the synthesis of novel materials with unique properties. In environmental science, 5-methyl-1-((5-phenyl-2H-tetrazol-2-yl)methyl)-1H-tetrazole has been studied for its potential use as a catalyst for the degradation of organic pollutants.